Cas no 72447-56-4 (2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-)

2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl- structure
72447-56-4 structure
Product Name:2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-
CAS No:72447-56-4
MF:C10H18O2
MW:170.248723506927
CID:543889
Update Time:2024-03-06

2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-
    • Inchi: 1S/C10H18O2/c1-9-5-3-8(4-6-9)10(2,7-11)12-9/h8,11H,3-7H2,1-2H3
    • InChI Key: HTGSXANWVMWFEM-UHFFFAOYSA-N
    • SMILES: C12(C)CCC(CC1)C(C)(CO)O2

Computed Properties

  • Exact Mass: 170.13074

Experimental Properties

  • Density: 1.027±0.06 g/cm3(Predicted)
  • Boiling Point: 237.2±8.0 °C(Predicted)
  • PSA: 29.46
  • pka: 14.44±0.10(Predicted)
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